Cas no 1270399-85-3 (3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine)

• Product Name: 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine
• CAS No: 1270399-85-3
• MF: C₈H₇Cl₂FN₂
• MW: 221.05898308754
• CID: 5920813
• PubChem ID: 129942223
• Update Time: 2025-07-21

3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine
• 1270399-85-3
• EN300-1984615

• Inchi： 1S/C8H7Cl2FN2/c9-7-4(6-1-2-12-6)3-5(11)8(10)13-7/h3,6,12H,1-2H2
• InChI Key： TWBONUVKZAONJG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C1CCN1

Computed Properties

• Exact Mass: 219.9970318g/mol
• Monoisotopic Mass: 219.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine

Introduction to 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine (CAS No. 1270399-85-3)

3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine, identified by its Chemical Abstracts Service number CAS No. 1270399-85-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyridine core substituted with chloro and fluoro groups, coupled with an azetidine moiety, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this molecule have positioned it as a subject of extensive research, particularly in the quest to identify novel therapeutic agents.

The molecular structure of 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine encompasses a pyridine ring that is fluorinated at the 5-position and dichlorinated at the 2- and 6-positions. This substitution pattern enhances the compound's lipophilicity and binding affinity, which are critical factors in drug design. The presence of an azetidine ring introduces additional conformational flexibility, enabling interactions with biological targets that may not be accessible to simpler aromatic compounds.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward heterocyclic compounds due to their diverse biological activities. Among these, pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine and chlorine atoms into the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and pharmacokinetic profile.

One of the most compelling aspects of 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel analogs with enhanced biological activity. For instance, studies have demonstrated its role in developing kinase inhibitors, which are pivotal in cancer therapy. The azetidine ring serves as a hinge-binding motif, allowing the compound to interact with specific residues in protein targets, thereby modulating their function.

The dichloro substitution at the 2- and 6-positions of the pyridine ring contributes to the compound's ability to engage with biological receptors more effectively. This feature has been exploited in designing molecules that exhibit potent binding affinities for enzymes and receptors involved in disease pathways. Additionally, the fluorine atom at the 5-position enhances metabolic stability, a crucial factor in ensuring that a drug remains active within the body for an extended period.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding interactions with high precision. These tools have been instrumental in identifying lead compounds that can be optimized through iterative design processes to achieve desired pharmacological properties.

The synthesis of 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine and chlorine substituents often necessitates specialized methodologies to prevent unwanted side reactions. Advances in synthetic chemistry have provided novel approaches to introduce these functional groups efficiently, making it feasible to produce complex molecules like this one on a scalable basis.

In clinical research, 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine has been explored as a potential therapeutic agent in several disease models. Preclinical studies have highlighted its efficacy in inhibiting specific enzymatic pathways associated with inflammation and tumor growth. The compound's ability to modulate these pathways suggests its potential as a treatment for chronic inflammatory diseases and certain types of cancer.

The integration of 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine into drug development pipelines has also prompted investigations into its pharmacokinetic properties. Researchers are assessing factors such as bioavailability, distribution, metabolism, and excretion (ADME) to ensure that the compound behaves favorably within a therapeutic regimen. These studies are essential for translating preclinical successes into clinical applications.

One notable area where 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine has shown promise is in the treatment of neurological disorders. Pyridine derivatives have long been recognized for their potential neuroprotective effects. The unique structural features of this compound may enable it to interact with neurotransmitter receptors or enzyme systems involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future directions for research on 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine include further optimization of its chemical structure to enhance potency and selectivity. Additionally, exploring its mechanism of action will provide deeper insights into how it interacts with biological targets at a molecular level. Such knowledge is crucial for developing drugs that are not only effective but also safe for human use.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for advancing research on compounds like 3-(azetidin-2-yl)-2,6-dichloro-5-fluoropyridine. These partnerships facilitate the sharing of resources and expertise, accelerating the pace of discovery from bench to market. As computational tools continue to evolve, they will play an increasingly significant role in guiding synthetic strategies and predicting biological outcomes.

In conclusion,3-(azetidin - 2 - yl) - 2 , 6 - dichloro - 5 - fluoropyrid ine (CAS No . 1270399 -85 - 3) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with its potential biological activities , make it an attractive scaffold for developing novel therapeutic agents . Continued research efforts will likely uncover additional applications for this compound , contributing significantly to advancements in medicine .